Cas no 1115897-64-7 (8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 1115897-64-7
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 5434121
• Update Time: 2025-06-08

8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8-[4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl]-1,4-dioxa-8-azaspiro[4.5]decane
• 8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane

• Inchi： 1S/C26H26N4O5/c1-31-21-9-5-7-18(23(21)32-2)24-28-25(35-29-24)19-16-22(27-20-8-4-3-6-17(19)20)30-12-10-26(11-13-30)33-14-15-34-26/h3-9,16H,10-15H2,1-2H3
• InChI Key： DTNULZDTMXLRLP-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C3=CC(C4ON=C(C5=CC=CC(OC)=C5OC)N=4)=C4C(=N3)C=CC=C4)CC2)OCC1

Computed Properties

• Exact Mass: 474.19
• Monoisotopic Mass: 474.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane

Introduction to Compound with CAS No. 1115897-64-7 and Product Name: 8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane

The compound with the CAS number 1115897-64-7 and the product name 8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for various therapeutic applications. The compound's unique scaffold, featuring a spirocyclic framework and a quinoline moiety, is integrated with an 1,2,4-oxadiazole ring and a dimethoxyphenyl substituent, which collectively contribute to its distinct chemical and biological properties.

Recent research in the domain of molecular pharmacology has highlighted the importance of heterocyclic compounds in drug discovery. The 1,2,4-oxadiazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the molecular framework of 8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane suggests potential therapeutic benefits that warrant further investigation.

The quinoline scaffold is another critical component of this compound. Quinoline derivatives have long been recognized for their pharmacological significance, with several well-known drugs derived from this class exhibiting potent activities against parasitic infections and certain types of cancer. The specific arrangement of the quinoline ring in 8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane enhances its interactions with biological targets, potentially leading to improved efficacy and selectivity.

The spirocyclic structure of the compound contributes to its stability and bioavailability. Spirocycles are known for their rigid conformational properties, which can enhance binding affinity to biological targets. In addition, the presence of an dioxa group in the molecule introduces oxygen atoms that can participate in hydrogen bonding interactions with biological receptors. This feature is particularly important for optimizing drug-receptor interactions and improving pharmacological outcomes.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can target multiple pathways simultaneously. The complex architecture of 8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-2-yl}-1,4-dioxa-8-azaspiro[4.5]decane aligns well with this trend. The combination of different pharmacophoric elements allows for diverse biological activities, making it a versatile tool for therapeutic intervention. Studies have shown that such multifunctional compounds can offer synergistic effects when used in combination therapies.

The dimethoxyphenyl substituent in the molecule is another key feature that contributes to its biological activity. Phenolic derivatives are known for their antioxidant and anti-inflammatory properties. The methoxy groups enhance these effects by stabilizing the phenolic hydroxyl groups through resonance stabilization. This modification is particularly relevant in the context of chronic diseases where oxidative stress and inflammation play significant roles.

In conclusion,8-{4-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-y]]quinolin 11 -yI]-14 -dioxo -88 azaspiro [44 decane represents a promising lead compound for further pharmacological exploration. Its unique structural features and potential interactions with biological targets make it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models.